Cas no 91324-14-0 (1-(9H-carbazol-9-yl)-3-(piperidin-1-yl)propan-2-ol)

• Product Name: 1-(9H-carbazol-9-yl)-3-(piperidin-1-yl)propan-2-ol
• CAS No: 91324-14-0
• MF: C₂₀H₂₄N₂O
• MW: 308.417365074158
• CID: 1962858
• PubChem ID: 56210
• Update Time: 2025-04-21

1-(9H-carbazol-9-yl)-3-(piperidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(9H-carbazol-9-yl)-3-(piperidin-1-yl)propan-2-ol
• 1-(9H-carbazol-9-yl)-3-piperidinopropan-2-ol
• 1-Carbazol-9-yl-3-piperidin-1-yl-propan-2-ol
• 9H-Carbazole-9-ethanol, alpha-(1-piperidinylmethyl)-
• 1-carbazol-9-yl-3-piperidin-1-ylpropan-2-ol
• 1-carbazol-9-yl-3-(1-piperidyl)propan-2-ol
• DTXSID60919821
• BRN 5590842
• Oprea1_559067
• Oprea1_504152
• SR-01000395849
• AKOS000630507
• SMR000567241
• 1-(9H-carbazol-9-yl)-3-(1-piperidinyl)-2-propanol
• 91324-14-0
• STK387461
• Z57194214
• CHEMBL1315295
• HMS2879L06
• HMS641N10
• F1021-0425
• SR-01000395849-1
• AKOS016325343
• MLS001181467
• alpha-(1-Piperidinylmethyl)-9H-carbazole-9-ethanol
• AG-205/06683053
• ChemDiv1_019304
• NCGC00246631-01

• Inchi： 1S/C20H24N2O/c23-16(14-21-12-6-1-7-13-21)15-22-19-10-4-2-8-17(19)18-9-3-5-11-20(18)22/h2-5,8-11,16,23H,1,6-7,12-15H2
• InChI Key： ZMFLEPVMDAVMIG-UHFFFAOYSA-N
• SMILES： OC(CN1C2C=CC=CC=2C2=CC=CC=C12)CN1CCCCC1

Computed Properties

• Exact Mass: 308.188863
• Monoisotopic Mass: 308.188863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.4
• XLogP3: 3.5

Experimental Properties

• Density: 1.18
• Boiling Point: 298°C at 760 mmHg
• Flash Point: 134°C
• Refractive Index: 1.638